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Compound of Interest

Compound Name: Fluorad FC 430

Cat. No.: B1171936

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorad FC-430 is a non-ionic, polymeric fluorochemical surfactant that belongs to the broader
class of per- and polyfluoroalkyl substances (PFAS).[1][2] Manufactured by 3M, this product
was designed to act as a high-performance wetting and leveling agent in a variety of industrial
and laboratory applications.[3] Due to its fluorinated nature, Fluorad FC-430 exhibits
exceptionally low surface tension and high thermal and chemical stability.[4] However, it is
important to note that due to environmental and health concerns associated with long-chain
PFAS, 3M voluntarily phased out the production of C8 perfluorooctanyl chemistry, which
includes the original formulation of FC-430.[1] Replacement products with different
environmental profiles have since been introduced.[1][2]

Chemical Composition

The precise chemical structure of Fluorad FC-430 is proprietary and not publicly disclosed. It is
identified by the CAS Number 11114-17-3.[5][6] While the exact molecular formula remains
confidential, it is consistently described as a fluoroaliphatic polymeric ester.[1] Some sources
suggest it is primarily composed of perfluorooctylamine, likely as a key monomeric unit within
the polymer structure.[5]

It is crucial to note that some databases list a molecular formula of C112H125MoN8O23PW,;
however, this is highly inconsistent with the description of a polymeric fluorosurfactant and is
likely incorrect.[2] Other sources indicating a molecular weight of "0" are also inaccurate but
point towards the polymeric and complex nature of the substance.[5][6]
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The general structure can be conceptualized as a polymer backbone with pendant
fluoroaliphatic chains. This structure imparts both hydrophobic and oleophobic properties to the
molecule, making it an effective surfactant in both aqueous and organic systems.

Physicochemical Properties

Fluorad FC-430 is a clear, colorless liquid with a mild odor.[3] Its key properties are
summarized in the table below, compiled from various sources. The polymeric nature of the
material means that some properties are presented as ranges.

Property Value/Range Source(s)
CAS Number 11114-17-3 [5][6]
Appearance Clear, colorless liquid [3]

o Non-ionic, polymeric
Description _ [1]
fluorochemical surfactant

Surface Tension 18-22 mN/m [2]

Thermal Stability Stable up to 200°C [2]

- Soluble in water, alcohols,
Solubility [2]
hydrocarbons, esters

Concentration Effective at 0.01-1.0 wt% [2]

Conceptual Chemical Structure and Synthesis
Pathway

Due to the proprietary nature of Fluorad FC-430, a detailed chemical structure is unavailable.
However, based on its description as a "fluoroaliphatic polymeric ester," a conceptual diagram
can be proposed. The synthesis of such non-ionic polymeric fluorosurfactants typically involves
the polymerization of fluorinated monomers with other co-monomers to create a polymer
backbone with pendant fluoroalkyl chains.
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Caption: Conceptual synthesis pathway for a fluoroaliphatic polymeric ester like Fluorad FC-
430.

The diagram below illustrates a hypothetical structure of a segment of the Fluorad FC-430
polymer, showcasing a backbone with pendant fluoroaliphatic side chains.

Caption: Conceptual representation of the polymeric structure of Fluorad FC-430.

Experimental Protocols and Applications

While detailed experimental protocols for the use of Fluorad FC-430 are not widely published,
its applications span various fields, leveraging its ability to dramatically lower surface tension.

Application in Coatings and Inks: Fluorad FC-430 is used to improve wetting, leveling, and
spreading of coatings and inks on various substrates.[2] It helps to eliminate surface defects
such as cratering and fish eyes.
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e General Protocol:

o Fluorad FC-430 is typically added to the coating or ink formulation at a low concentration,
generally between 0.01% and 1.0% by weight.[2]

o The surfactant is incorporated during the let-down stage of manufacturing under adequate
agitation to ensure uniform distribution.

o The surface tension of the final formulation is measured using a tensiometer to confirm the
desired reduction.

o The coating or ink is then applied to the substrate, and the surface quality is evaluated for
defects.

Use in Pharmaceutical Delivery Systems: The surfactant properties of Fluorad FC-430 have
been explored for enhancing the bioavailability of hydrophobic drugs by stabilizing emulsions
and micelles.[2]

o Hypothetical Experimental Workflow:
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Caption: Hypothetical workflow for using Fluorad FC-430 in a drug delivery system.

Conclusion

Fluorad FC-430 is a highly effective, non-ionic polymeric fluorosurfactant with a history of use
in demanding applications requiring significant surface tension reduction. While its precise
chemical composition remains a trade secret, its general classification as a fluoroaliphatic
polymeric ester provides a framework for understanding its properties and function.
Researchers and professionals should be aware of its classification as a long-chain PFAS and
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the historical context of its production phase-out, considering modern alternatives for new
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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